Cas no 61166-96-9 (Benzene, 2,4-dichloro-1-[4-chloro-3-(ethylthio)phenoxy]-)

• Product Name: Benzene, 2,4-dichloro-1-[4-chloro-3-(ethylthio)phenoxy]-
• CAS No: 61166-96-9
• MF: C₁₄H₁₁Cl₃OS
• MW: 333.660539865494
• CID: 489987
• PubChem ID: 71398736
• Update Time: 2025-04-19

Benzene, 2,4-dichloro-1-[4-chloro-3-(ethylthio)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-[4-chloro-3-(ethylthio)phenoxy]-
• 2,4-dichloro-1-(4-chloro-3-ethylsulfanylphenoxy)benzene
• 61166-96-9
• DTXSID00820144
• 1-Chloro-4-(2,4-dichlorophenoxy)-2-(ethylsulfanyl)benzene

• Inchi： 1S/C14H11Cl3OS/c1-2-19-14-8-10(4-5-11(14)16)18-13-6-3-9(15)7-12(13)17/h3-8H,2H2,1H3
• InChI Key： PPRXPQXMJNNYHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1SCC)OC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 331.95983
• Monoisotopic Mass: 331.959619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23